(3-Oxo-2,3-dihydro-1H-isoindol-1-yl)-acetic acid ethyl ester

• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: ethyl 2-(3-oxo-1,2-dihydroisoindol-1-yl)acetate
• InChI: InChI=1S/C12H13NO3/c1-2-16-11(14)7-10-8-5-3-4-6-9(8)12(15)13-10/h3-6,10H,2,7H2,1H3,(H,13,15)
• InChI Key: BQORKXRZPYGOQE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1C2=CC=CC=C2C(=O)N1

Description

(3-Oxo-2,3-dihydro-1H-isoindol-1-yl)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,3-dihydro-3-oxo-1H-isoindole-1-acetic acid (described by F. M. Rowe et al., cited above, 2.0 g) in ethanol (40 ml) containing p-toluene-sulfonic acid (0.10 g) is refluxed with stirring for 4.0 hr. Most of the ethanol is evaporated and the residue is dissolved in chloroform. The solution is washed with water, dried and evaporated. The residue (2.2 g) is crystallized from benzenehexane to give ethyl 1,3-dihydro-3-oxo-2H-isoindole-1-acetate, mp 116°-118° C.